Cas no 1029004-83-8 (Pistaciamide)

• Product Name: Pistaciamide
• CAS No: 1029004-83-8
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4670222
• PubChem ID: 154791037
• Update Time: 2025-10-23

Pistaciamide Chemical and Physical Properties

Names and Identifiers

• Pistaciamide
• 1029004-83-8
• AKOS040763162

• Inchi： InChI=1S/C11H11NO4/c13-9-4-3-7(11(15)16)6-8(9)12-5-1-2-10(12)14/h3-4,6,13H,1-2,5H2,(H,15,16)
• InChI Key： SMQZZRUGTUYBFY-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1)C2=C(C=CC(=C2)C(=O)O)O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder

Pistaciamide Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Additional information on Pistaciamide

Pistaciamide: A Comprehensive Overview

Pistaciamide, with the CAS number 1029004-83-8, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a natural product and has been extensively studied for its biological activities and structural characteristics. Recent research has highlighted its role in various fields, including pharmacology, biotechnology, and material science.

The name "Pistaciamide" itself is derived from its natural origin, with "Pistacia" referring to the genus of plants from which it is isolated. The "-amide" suffix indicates its chemical structure, which includes an amide functional group. This combination of natural origin and functional group makes Pistaciamide a fascinating subject for researchers exploring the intersection of natural products and synthetic chemistry.

Recent studies have focused on the synthesis and characterization of Pistaciamide. Scientists have developed novel methods to synthesize this compound in vitro, allowing for a deeper understanding of its molecular structure and reactivity. For instance, researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate the stereochemistry and bonding patterns of Pistaciamide. These findings have provided valuable insights into its potential applications in drug design and materials science.

One of the most promising areas of research involving Pistaciamide is its potential as a bioactive compound. Studies have shown that Pistaciamide exhibits significant antioxidant activity, making it a potential candidate for use in anti-aging skincare products or as a dietary supplement. Furthermore, preliminary experiments suggest that Pistaciamide may possess anti-inflammatory properties, which could be harnessed in the development of new pharmaceuticals targeting chronic inflammatory diseases.

In addition to its biological applications, Pistaciamide has also been explored for its role in materials science. Researchers have investigated its ability to form self-assembled monolayers on various surfaces, which could be utilized in the creation of advanced coatings or sensors. These applications highlight the versatility of Pistaciamide and underscore its importance as a multi-functional compound.

Another area of interest is the environmental impact of Pistaciamide. Scientists are currently studying its biodegradability and toxicity profiles to assess its safety for use in consumer products. Initial findings indicate that Pistaciamide is relatively non-toxic to aquatic organisms, suggesting that it could be an eco-friendly alternative to traditional chemicals used in various industries.

Looking ahead, the future of Pistaciamide research appears bright. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this compound. For example, ongoing projects aim to modify the structure of Pistaciamide to enhance its bioavailability or improve its stability under harsh conditions. These advancements could pave the way for innovative solutions in medicine, cosmetics, and environmental protection.

In conclusion, Pistaciamide (CAS 1029004-83-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of natural origin and functional groups makes it an intriguing subject for scientific investigation. As research continues to uncover new properties and uses for Pistaciamide, it is likely to play an increasingly important role in both academic and industrial settings.